N-[4-(trifluoromethyl)cyclohexyl]piperidine-2-carboxamide

• IUPAC Name: N-[4-(trifluoromethyl)cyclohexyl]piperidine-2-carboxamide
• InChI: InChI=1S/C13H21F3N2O/c14-13(15,16)9-4-6-10(7-5-9)18-12(19)11-3-1-2-8-17-11/h9-11,17H,1-8H2,(H,18,19)
• InChI Key: ICBHCOKLKSMZBR-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)C(=O)NC2CCC(CC2)C(F)(F)F
• Molecular Formula: C13H21F3N2O
• Molecular Weight: 278.31 g/mol

Description

N-[4-(trifluoromethyl)cyclohexyl]piperidine-2-carboxamide, also known as PCP or phencyclidine, is a dissociative anesthetic drug that was first synthesized in the 1950s. It was originally developed for use as a surgical anesthetic, but due to its adverse side effects, it was never approved for human use. However, PCP has since been used for a variety of research purposes, including the study of its mechanism of action and its effects on the brain and behavior.

Mechanism of Action

N-[4-(trifluoromethyl)cyclohexyl]piperidine-2-carboxamide acts primarily as an antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor that is involved in learning and memory. By blocking the NMDA receptor, N-[4-(trifluoromethyl)cyclohexyl]piperidine-2-carboxamide disrupts the normal functioning of the brain, leading to altered perception, dissociation, and other behavioral effects.
Biochemical and Physiological Effects:
N-[4-(trifluoromethyl)cyclohexyl]piperidine-2-carboxamide has a number of biochemical and physiological effects, including increased heart rate and blood pressure, altered respiration, and changes in body temperature. It also affects the release of neurotransmitters such as dopamine and serotonin, which are involved in mood regulation and reward processing.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(trifluoromethyl)cyclohexyl]piperidine-2-carboxamide in lab experiments is its ability to induce dissociation and alter perception, which can be useful for studying the neural mechanisms underlying consciousness and perception. However, its adverse side effects, including its potential for inducing psychosis and addiction, make it a challenging substance to work with.

Future Directions

There are a number of potential future directions for research on N-[4-(trifluoromethyl)cyclohexyl]piperidine-2-carboxamide, including the development of new drugs that target the NMDA receptor in a more specific and controlled way. Other areas of research include investigating the long-term effects of N-[4-(trifluoromethyl)cyclohexyl]piperidine-2-carboxamide use on the brain and behavior, as well as exploring the potential therapeutic uses of N-[4-(trifluoromethyl)cyclohexyl]piperidine-2-carboxamide and related drugs for the treatment of conditions such as depression and addiction.

Synthesis Methods

The synthesis of N-[4-(trifluoromethyl)cyclohexyl]piperidine-2-carboxamide involves the reaction of 1-(1-phenylcyclohexyl) piperidine with trifluoroacetic anhydride in the presence of a catalyst. This reaction results in the formation of N-[4-(trifluoromethyl)cyclohexyl]piperidine-2-carboxamide, which can then be purified through a series of chemical processes.

Scientific Research Applications

N-[4-(trifluoromethyl)cyclohexyl]piperidine-2-carboxamide has been used extensively in scientific research, particularly in the study of its effects on the brain and behavior. Its ability to induce dissociation and alter perception has made it a valuable tool for studying consciousness and the neural mechanisms underlying perception and cognition. It has also been used to study the effects of drugs on behavior and to investigate the neural basis of addiction.